S-(2,3-Bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine
S-(2,3-Bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine
Brand Name:
Vulcanchem
CAS No.:
117858-54-5
VCID:
VC0038959
InChI:
InChI=1S/C59H111N3O9S/c1-5-8-11-14-17-20-23-26-29-32-35-38-41-44-54(63)62-53(59(69)61-51(4)58(68)60-47-55(64)65)50-72-49-52(71-57(67)46-43-40-37-34-31-28-25-22-19-16-13-10-7-3)48-70-56(66)45-42-39-36-33-30-27-24-21-18-15-12-9-6-2/h51-53H,5-50H2,1-4H3,(H,60,68)(H,61,69)(H,62,63)(H,64,65)/t51-,52?,53-/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)NC(CSCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC)C(=O)NC(C)C(=O)NCC(=O)O
Molecular Formula:
C59H111N3O9S
Molecular Weight:
1038.6 g/mol
S-(2,3-Bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine
CAS No.: 117858-54-5
Main Products
VCID: VC0038959
Molecular Formula: C59H111N3O9S
Molecular Weight: 1038.6 g/mol
CAS No. | 117858-54-5 |
---|---|
Product Name | S-(2,3-Bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine |
Molecular Formula | C59H111N3O9S |
Molecular Weight | 1038.6 g/mol |
IUPAC Name | 2-[[(2S)-2-[[(2R)-3-[2,3-di(hexadecanoyloxy)propylsulfanyl]-2-(hexadecanoylamino)propanoyl]amino]propanoyl]amino]acetic acid |
Standard InChI | InChI=1S/C59H111N3O9S/c1-5-8-11-14-17-20-23-26-29-32-35-38-41-44-54(63)62-53(59(69)61-51(4)58(68)60-47-55(64)65)50-72-49-52(71-57(67)46-43-40-37-34-31-28-25-22-19-16-13-10-7-3)48-70-56(66)45-42-39-36-33-30-27-24-21-18-15-12-9-6-2/h51-53H,5-50H2,1-4H3,(H,60,68)(H,61,69)(H,62,63)(H,64,65)/t51-,52?,53-/m0/s1 |
Standard InChIKey | MELKZHAKCJIPSL-JYHYCRSOSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)N[C@@H](CSCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC)C(=O)N[C@@H](C)C(=O)NCC(=O)O |
SMILES | CCCCCCCCCCCCCCCC(=O)NC(CSCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC)C(=O)NC(C)C(=O)NCC(=O)O |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)NC(CSCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC)C(=O)NC(C)C(=O)NCC(=O)O |
Sequence | XAG |
Synonyms | N-palmitoyl-5,6-dipalmitoylcysteinyl-alanyl-glycine Pam(3)-Cys-Ala-Gly Pam(3)Cys-Ala-Gly Pam3Cys-Ala-Gly S-(2,3-bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine tripalmitoyl-cysteinyl-alanyl-glycine |
PubChem Compound | 164053 |
Last Modified | Nov 11 2021 |
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